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Compound of Interest

Compound Name: N-benzyl-3-methylaniline
CAS No.: 5405-17-4
Cat. No.: B1595716
Get Quote
. J

N-benzyl-3-methylaniline (CAS 5405-17-4) is a secondary arylamine that serves as a
valuable intermediate in organic synthesis.[1] Its structure, featuring a benzylated nitrogen
atom attached to a toluidine core, makes it a versatile building block for more complex
molecules. Derivatives of N-benzylaniline are explored for their potential as antibacterial agents
and find use in the manufacturing of dyes and other fine chemicals.[2][3] Understanding its
synthesis is crucial for leveraging its potential in pharmaceutical and materials science
applications.

Compound Identity:

IUPAC Name: N-benzyl-3-methylaniline[1]

Molecular Formula: C1aHisN[4]

Molecular Weight: 197.28 g/mol [4]

SMILES: CC1=CC(=CC=C1)NCC2=CC=CC=C2[1]
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This guide will explore the most prevalent and effective synthetic routes for its preparation,

focusing on reductive amination and direct N-alkylation, providing both mechanistic

understanding and practical, step-by-step protocols.

Core Synthetic Strategies: A Comparative Overview

The synthesis of N-benzyl-3-methylaniline can be approached through several distinct

chemical pathways. The choice of method often depends on factors such as starting material

availability, required scale, desired purity, and environmental considerations. Below is a

summary of the primary methodologies.
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Methodology I: Reductive Amination

Reductive amination is arguably the most common and versatile laboratory-scale method for
preparing N-benzyl-3-methylaniline. This process occurs in a sequential, often one-pot,
reaction involving two key stages: the formation of an imine (Schiff base) intermediate, followed
by its immediate reduction to the target secondary amine.

Mechanistic Principles

The reaction begins with the nucleophilic attack of the primary amine (3-methylaniline) on the
carbonyl carbon of benzaldehyde. This is followed by dehydration to form an N-(3-
methylphenyl)-1-phenylmethanimine intermediate.[4] This imine is then reduced in situ by a
hydride reducing agent, such as sodium borohydride (NaBHa4). The choice of a mild reducing
agent like NaBHa is critical; it is potent enough to reduce the imine C=N bond but will not
reduce the starting aldehyde or the aromatic rings, ensuring high selectivity.

Visualizing the Mechanism: Reductive Amination

The following diagram illustrates the two-stage mechanism of reductive amination.
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Reactants

3-Methylaniline Benzaldehyde

Stage 1:|/Imine Formation

Nucleophilic Attack |<d

Hemiaminal Intermediate

Dehydration (-H20)

Stage 2: Reduction

N-(3-methylphenyl)-1-

phenylmethanimine (Imine) Sodium Borohydride (NaBHa)

P> Hydride Attack on Imine Carbon

N-benzyl-3-methylaniline
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1. Reaction Setup
(Amine, Benzyl Halide, Base, Catalyst, Solvent)

2. Heating & Stirring
(e.g., 100-110°C, 4h)

:

3. Aqueous Work-up
(Phase Separation, Washing)

:

4. Drying & Filtration
(Anhydrous NazS0a4)

5. Solvent Removal
(Rotary Evaporation)

6. Purification
(Column Chromatography or Distillation)

Pure N-benzyl-3-methylaniline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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